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Compound of Interest

Ethyl 2-amino-4-chloro-3-
Compound Name:

methoxybenzoate
CAS No.: 1247605-97-5
Cat. No.: B2391647

Get Quote

\ J

Product Focus: Ethyl 2-amino-4-chloro-3-methoxybenzoate CAS: 1247605-97-5 (and
related esters) Application Area: Medicinal Chemistry / Kinase Inhibitor Discovery (EGFR,
FGFR, VEGFR)

Abstract & Introduction

Ethyl 2-amino-4-chloro-3-methoxybenzoate is a specialized "privileged scaffold"
intermediate designed for the synthesis of Type | ATP-competitive kinase inhibitors. Its unique
substitution pattern—specifically the 3-methoxy and 4-chloro groups—allows for the rapid
construction of 7-chloro-8-methoxyquinazolin-4(3H)-one cores.

This specific core architecture is critical in drug discovery for two reasons:

o Solubility & Pharmacokinetics: The 8-methoxy group (derived from the 3-methoxy benzoate)
improves aqueous solubility and metabolic stability compared to unsubstituted quinazolines
(e.g., Gefitinib or Erlotinib analogs).
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e Electronic Tuning: The 7-chloro substituent (derived from the 4-chloro benzoate) modulates
the acidity of the quinazoline N1 proton, enhancing hydrogen bond strength with the kinase
hinge region (typically Met793 in EGFR).

This guide details the protocol for converting this benzoate ester into a library of potent kinase
inhibitors targeting EGFR (T790M mutants) and FGFR, providing a robust workflow for
medicinal chemists.

Chemical Properties & Handling

Property Specification

IUPAC Name Ethyl 2-amino-4-chloro-3-methoxybenzoate
Molecular Formula C10H12CINOs

Molecular Weight 229.66 g/mol

Appearance Off-white to pale yellow solid

Soluble in DMSO, DMF, EtOAc; sparingly

Solubility )

soluble in water

2-8°C, inert atmosphere (Ar/N2), protect from
Storage ]

light

Aniline amine (nucleophilic); Ester
Key Reactivity (electrophilic); Aryl chloride (potential handle for

Buchwald-Hartwig coupling)

Synthetic Utility: The "Quinazoline-8-OMe" Pathway

The primary application of this intermediate is the construction of the Quinazoline ring system.
Unlike standard 6,7-disubstituted inhibitors (like Gefitinib), the 7,8-disubstituted pattern derived
from this starting material offers a distinct vector for exploring the "solvent front" and "ribose
pocket" of the kinase active site.

Mechanism of Scaffold Assembly

The synthesis relies on a cyclocondensation reaction with a C1 unit (Formamidine or Urea) to
fuse the pyrimidine ring onto the benzoate.
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Figure 1: Synthetic workflow converting the benzoate ester into a functional kinase inhibitor.
Detailed Experimental Protocols

Protocol A: Synthesis of the Scaffold (Quinazolinone
Core)

Objective: Cyclize the benzoate ester to form 7-chloro-8-methoxyquinazolin-4(3H)-one.
Reagents:

o Ethyl 2-amino-4-chloro-3-methoxybenzoate (1.0 eq)

e Formamidine acetate (1.5 eq)

» Ethanol (anhydrous) or 2-Methoxyethanol (for higher temp)

Procedure:

e Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Ethyl 2-amino-4-
chloro-3-methoxybenzoate (5.0 g, 21.7 mmol) in Ethanol (50 mL).

o Addition: Add Formamidine acetate (3.4 g, 32.6 mmol).

o Reaction: Heat the mixture to reflux (80—100°C) for 6—12 hours. Monitor by LC-MS for the
disappearance of the starting ester (m/z ~230) and formation of the product (m/z ~211).

o Workup: Cool the reaction to room temperature. The product often precipitates out.
o If solid forms: Filter the precipitate, wash with cold ethanol and diethyl ether.

o If no solid: Concentrate the solvent to ~10 mL and cool to 0°C to induce crystallization.
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* Yield: Typical yield is 75-85%.

e QC Check: 1H NMR (DMSO-d6) should show a singlet around 8.1 ppm (H-2 of quinazoline)
and loss of ethyl ester signals.

Protocol B: Activation (Chlorination)

Objective: Convert the inert quinazolinone into the reactive 4-chloroquinazoline.
Reagents:

e 7-Chloro-8-methoxyquinazolin-4(3H)-one (from Protocol A)

e Phosphorus Oxychloride (POCIs) (Excess, solvent/reagent)

» Diisopropylethylamine (DIPEA) (Catalytic)

Procedure:

Safety Note: POCIs is highly corrosive and water-reactive. Perform in a fume hood.
e Reaction: Suspend the quinazolinone (2.0 g) in POCIs (10 mL). Add 2—-3 drops of DIPEA.

e Heating: Heat to reflux (105°C) for 2—4 hours. The suspension should become a clear yellow
solution.

e Quenching: Cool to RT. Slowly pour the reaction mixture onto crushed ice/water with
vigorous stirring (Exothermic!).

o Extraction: Neutralize with saturated NaHCOs (to pH 8) and extract with Ethyl Acetate (3 x 50
mL).

» Drying: Dry organic layer over Na=SOa4, filter, and concentrate.

o Storage: Use immediately for Protocol C (unstable to moisture).

Protocol C: Library Generation (SNAr Coupling)

Objective: Install the "tail" moiety to define kinase selectivity (e.g., 3-ethynylaniline for EGFR).
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Reagents:

e 4,7-Dichloro-8-methoxyquinazoline (1.0 eq)

e Target Aniline (e.g., 3-chloro-4-fluoroaniline) (1.1 eq)

e |sopropanol (iPrOH)

Procedure:

e Dissolution: Dissolve the chloro-quinazoline (100 mg) in iPrOH (3 mL).

o Coupling: Add the substituted aniline (1.1 eq).

o Reaction: Heat at 80°C for 2—4 hours. The product usually precipitates as the HCI salt.
« |solation: Filter the solid, wash with iPrOH and Ether.

o Free Base (Optional): Partition between EtOAc and NaHCOs if the free base is required for
assay.

Case Study: Targeting EGFR T790M

The 8-methoxy substituent (originating from the 3-methoxy benzoate) is particularly effective in
EGFR inhibitors.

o Mechanism: In the ATP binding pocket, the quinazoline N1 accepts a hydrogen bond from
Met793. The 8-methoxy group is positioned near the solvent interface, often improving
solubility without disrupting the hinge interaction.

o Comparison: Compared to 6,7-dimethoxy analogs (Erlotinib), the 7-chloro-8-methoxy core
often shows a different metabolic profile and can retain potency against the "Gatekeeper"
T790M mutation when paired with a Michael acceptor tail (e.g., acrylamide).
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Figure 2: Interaction map of the 7-chloro-8-methoxyquinazoline scaffold within the EGFR active
site.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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